[(1R,5S)-9,9-Difluoro-3-bicyclo[3.3.1]nonanyl]methanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[(1R,5S)-9,9-Difluoro-3-bicyclo[3.3.1]nonanyl]methanamine;hydrochloride is a useful research compound. Its molecular formula is C10H18ClF2N and its molecular weight is 225.71. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantiospecific Synthesis and Structural Analysis
[(1R,5S)-9,9-Difluoro-3-bicyclo[3.3.1]nonanyl]methanamine;hydrochloride is a subject of interest in the field of synthetic organic chemistry, specifically in enantiospecific synthesis and structural analysis. Masoni et al. (1989) conducted a study on the enantiospecific synthesis of a similar compound, (−)-(1R, 3R, 5S)-1,3-Dimethyl-2,9-dioxabicyclo[3.3.1]nonane, highlighting the compound's synthesis from (−)-(3R)-methyl 3-hydroxybutanoate (Masoni et al., 1989). Additionally, Bailey et al. (1984) performed an X-ray diffraction analysis on a structurally related compound, providing insights into the molecular configuration and stability of such compounds (Bailey et al., 1984).
Chiral Subunit Synthesis and Application
This compound's structure is closely related to optically active bicyclo[3.3.1]nonane derivatives, which have been synthesized and used as chiral subunits in the preparation of optically active crown ethers and podands. Naemura et al. (1989) explored this application, evaluating the enantiomer recognition behavior of such derivatives (Naemura et al., 1989).
Catalytic Applications in Organic Synthesis
Compounds similar to this compound are also significant in catalytic applications. For instance, Yang and Xu (2010) reported the use of a chiral bicyclo[3.3.0] diene for the rhodium-catalyzed asymmetric arylation of N-sulfonyl indolylimines, which demonstrates the potential of such bicyclic compounds in asymmetric catalysis (Yang & Xu, 2010).
Medicinal Chemistry and Drug Design
In the realm of medicinal chemistry, the structural framework of this compound provides insights for drug design. Bychek et al. (2019) developed a synthetic approach to difluoro-substituted bicyclo[1.1.1]pentanes, suggesting their potential as saturated bioisosteres in drug discovery projects, which can be extrapolated to compounds like this compound (Bychek et al., 2019).
Properties
IUPAC Name |
[(1R,5S)-9,9-difluoro-3-bicyclo[3.3.1]nonanyl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17F2N.ClH/c11-10(12)8-2-1-3-9(10)5-7(4-8)6-13;/h7-9H,1-6,13H2;1H/t7?,8-,9+; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWICBQODCHCKBE-QGGRMKRSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC(C1)C2(F)F)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2CC(C[C@H](C1)C2(F)F)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClF2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.